Cas no 70195-11-8 (2-Methylbutanohydrazide)

• Product Name: 2-Methylbutanohydrazide
• CAS No: 70195-11-8
• MF: C₅H₁₂N₂O
• MW: 116.161581039429
• MDL: MFCD09727596
• CID: 1071271
• PubChem ID: 16780899
• Update Time: 2025-05-19

2-Methylbutanohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-Methylbutanohydrazide
• ((S)-1-amino-2,3-dihydro-1H-indene-1-yl)-4-carbonitrile
• ((S)-2-methyl-butyryl)-hydrazine
• (S)-1-Amino-2,3-dihydro-1H-indene-4-carbonitrile hydrochloride
• (S)-1-amino-2,3-dihydro-1H-indene-4-carbonitrile-HCl
• AK-42514
• B-1975
• KB-144780
• 2-methylbutyric acid hydrazide
• 2-methylbutanehydrazide
• DTXSID10875589
• MFCD09727596
• LS-05041
• SCHEMBL4946762
• SB86458
• AKOS000136548
• 70195-11-8
• butanoic acid, 2-methyl-, hydrazide
• EN300-42464
• AKOS017258818
• STL122219
• 2-methylbutanohydrazide(SALTDATA: FREE)
• G30816
• ALBB-016228

• MDL： MFCD09727596
• Inchi： 1S/C5H12N2O/c1-3-4(2)5(8)7-6/h4H,3,6H2,1-2H3,(H,7,8)
• InChI Key： XZHQUWDDJFKLND-UHFFFAOYSA-N
• SMILES： O=C(C(C)CC)NN

Computed Properties

• Exact Mass: 116.094963011g/mol
• Monoisotopic Mass: 116.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 82.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Hydrazines and derivatives Hydrazones

Additional information on 2-Methylbutanohydrazide

2-Methylbutanohydrazide (CAS No. 70195-11-8): A Comprehensive Overview

2-Methylbutanohydrazide, also known by its CAS registry number 70195-11-8, is a chemical compound that has garnered significant attention in the fields of synthetic chemistry and pharmacology. This compound, classified as a hydrazide derivative, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules. Recent advancements in its synthesis, characterization, and application have further solidified its importance in modern chemical research.

The molecular structure of 2-Methylbutanohydrazide consists of a hydrazine derivative with a methyl-substituted butanoic acid moiety. Its chemical formula is C5H10N2, and it exists as a white crystalline solid under standard conditions. The compound is relatively stable under normal storage conditions, though it may degrade upon prolonged exposure to heat or light. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various synthetic applications.

Recent studies have highlighted the potential of 2-Methylbutanohydrazide as a key intermediate in the synthesis of heterocyclic compounds, which are widely used in drug discovery and development. For instance, researchers have employed this compound to construct pyrimidine and pyridine derivatives, both of which are known for their pharmacological activities. The ability of 2-Methylbutanohydrazide to undergo nucleophilic substitution and condensation reactions has further expanded its utility in organic synthesis.

In addition to its role as a synthetic intermediate, 2-Methylbutanohydrazide has been investigated for its potential applications in medicinal chemistry. Preclinical studies suggest that derivatives of this compound may exhibit anti-inflammatory, antioxidant, and anticancer properties. For example, a recent study demonstrated that certain analogs derived from 2-Methylbutanohydrazide can inhibit the activity of specific enzymes associated with inflammation, making them promising candidates for therapeutic intervention.

The synthesis of 2-Methylbutanohydrazide typically involves the reaction of 2-methylbutanoic acid with hydrazine under controlled conditions. This process is straightforward and can be scaled up for industrial production. The purity of the final product is often verified using techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental perspective, the ecological impact of 2-Methylbutanohydrazide remains a topic of interest. Studies indicate that the compound is biodegradable under aerobic conditions, though its persistence in aquatic environments requires further investigation. Regulatory agencies have established guidelines for handling and disposing of this compound to minimize its environmental footprint.

In conclusion, 2-Methylbutanohydrazide (CAS No. 70195-11-8) stands out as a versatile and valuable compound in contemporary chemical research. Its role as an intermediate in organic synthesis, coupled with its potential pharmacological applications, underscores its significance in advancing drug discovery and development efforts.